![molecular formula C16H19N3O4 B3004460 N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide CAS No. 941894-77-5](/img/structure/B3004460.png)
N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Activity in Cyclohexene Oxidation
Research on new soluble peripherally tetra-substituted Co(II), Fe(II) phthalocyanines highlights their synthesis, spectroscopic characterization, and catalytic activity. These complexes, synthesized from reactions involving similar compounds, exhibit significant catalytic activity in the oxidation of cyclohexene, using tert-butyl hydroperoxide and other oxidants. This catalytic process selectively oxidizes cyclohexene, demonstrating potential applications in organic synthesis and industrial processes involving cyclohexene derivatives (Saka et al., 2013).
PET Tracers for Serotonin Receptors
A study on N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, including compounds with structural similarities, reveals their potential as PET tracers for serotonin 5-HT(1A) receptors. These compounds demonstrate high affinity and selectivity, with promising applications in diagnosing and studying neuropsychiatric disorders (García et al., 2014).
Nitration of N-cyclohexyl-N'-toluyloxamides
The nitration of isomeric N-cyclohexyl-N'-toluyloxamides has been explored, providing insights into reactions that yield nitro-substituted products. Such reactions are crucial for further chemical transformations, including the synthesis of more complex molecules and materials with specific functional properties (Vries, 2010).
Organophosphorus Herbicide Photochemistry
A study on the photochemistry of organophosphorus herbicides, such as butamifos, presents the photoinduced transformations involving nitro and nitroso groups. This research provides valuable information for understanding the environmental fate and degradation pathways of similar compounds (Katagi, 1993).
Development of Fluorinated Amino-Heterocyclic Compounds
The synthesis of new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety explores antimicrobial agents. Compounds containing nitro and fluorine elements exhibit high activity, indicating the potential for developing new antimicrobial drugs or treatments (Bawazir & Abdel-Rahman, 2018).
Properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-N'-(3-nitrophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c20-15(17-10-9-12-5-2-1-3-6-12)16(21)18-13-7-4-8-14(11-13)19(22)23/h4-5,7-8,11H,1-3,6,9-10H2,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWJQDRNHIZVRKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.